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Compound of Interest

Compound Name: 3-lodobenzonitrile

L  Get Quote

Cat. No.: B1295488

An In-depth Technical Guide to the Safe Handling of 3-lodobenzonitrile

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a detailed overview of the safety data and handling precautions for 3-lodobenzonitrile (CAS
No: 69113-59-3), a compound often utilized in organic synthesis.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-lodobenzonitrile is presented
below. This data is essential for understanding its behavior under various laboratory conditions.

Property

Value

Molecular Formula

C7HaIN[1][2][3]

Molecular Weight 229.02 g/mol [1][3][4]

White to light yellow to dark green
Appearance

powder/crystal[4]
Melting Point 38-43 °C
Flash Point 110 °C (230 °F) - closed cup[5]
Solubility Soluble in Methanol[4]
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Hazard Identification and GHS Classification

3-lodobenzonitrile is classified as a hazardous substance. The Globally Harmonized System
(GHS) classifications are summarized below, indicating significant health risks upon exposure.

Signal Word: Danger[1][4]
GHS Pictograms:

o alt text

o lwualt text

Hazard Statements (H-phrases):

Code Statement

H301 / H302 Toxic or harmful if swallowed[1]
H311/H312 Toxic or harmful in contact with skin[1][6]
H315 Causes skin irritation[1][4][6]

H319 Causes serious eye irritation[1][4][6]
H331/H332 Toxic or harmful if inhaled[4][6]

H335 May cause respiratory irritation[6]

Handling Precautions and Exposure Control

Adherence to strict safety protocols is mandatory when handling 3-lodobenzonitrile to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls

» Ventilation: Use only outdoors or in a well-ventilated area, such as a certified chemical fume
hood.[2][4]

o Eye Wash Stations: Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling this
compound:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4][5]
o Skin Protection:

o Wear protective gloves (e.g., nitrile rubber).

o Wear a lab coat or other protective clothing to prevent skin contact.[4][5]

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-
approved respirator with an appropriate filter (e.g., N95 dust mask).[5]

Safe Handling Practices

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Wash hands and any exposed skin thoroughly after handling.[2][4]

Do not eat, drink, or smoke when using this product.[2][4]

Avoid contact with skin and eyes.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Take precautionary measures against static discharge.[7]

Storage and Disposal

Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage

o Store in a well-ventilated place.[2][4]

» Keep the container tightly closed.[2][4]
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Store locked up.[4][6]

Store under an inert gas and protect from direct sunlight, as the material may be air and light
sensitive.[2][4]

Recommended storage is in a dry, cool place, often refrigerated (0-10°C).[2][4]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[7]

Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][4]

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Protocol

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.[4][7]

IF ON SKIN: Take off immediately all
contaminated clothing. Wash with plenty of soap
and water. Call a POISON CENTER or doctor if
you feel unwell.[2][4]

Skin Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[2]14]

IF INHALED: Remove person to fresh air and
Inhalation keep comfortable for breathing. Call a POISON
CENTER or doctor.[2][4]
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Fire and Accidental Release Measures
Fire-Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][6]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon oxides, nitrogen oxides (NOXx), and hydrogen iodide.[2]

[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Remove all
sources of ignition.[7]

o Containment and Cleanup: Avoid generating dust. Sweep up the spilled solid material and
place it in a suitable, closed container for disposal. Do not flush into surface water or the
sanitary sewer system.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for handling 3-lodobenzonitrile, from

initial assessment to final disposal.
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Risk Assessment
(Review SDS)

Muisite \Q‘Iways be Prepared

Implement Engineering Controls Emergency Preparedness
(Fume Hood, Eyewash Station) (Know Spill & Exposure Procedures)

%rerequisite

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Proceed with Task

Chemical Handling
(Weighing, Reaction Setup)

pon Completion tore Unused Chemical

Post-Handling Procedures Proper Storage
(Decontaminate Surfaces, Wash Hands) (Cool, Dry, Inert Atmosphere, Locked)

Dispose of Contaminated Materials

Waste Disposal

(Segregate, Label, Dispose via Approved Vendor)
Workflow for Safe Handling of 3-lodobenzonitrile

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-lodobenzonitrile.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). Always refer to the specific SDS provided by the manufacturer for
the most accurate and up-to-date information before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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